Cas no 12001-76-2 (Vitamin B)

• Product Name: Vitamin B
• CAS No: 12001-76-2
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 191613
• Update Time: 2026-05-14

Vitamin B Chemical and Physical Properties

Names and Identifiers

• Vitamin B
• Vitamin B Complex
• VITAMIN B COMPLEX INJ
• B-COMPLEXVITAMINS
• BVITAMINS
• VITAMIN B, VITAMIN B COMPLEX
• Complex vitamin B for injection
• TIANFU-CHEM Vitamin B Complex

• Inchi： InChI=1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)
• InChI Key： DFPAKSUCGFBDDF-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=NC=1)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 210.930585
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• PSA: 73.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides